Cas no 67424-93-5 (Nα-Cbz-D-histidine)

Nα-Cbz-D-histidine Properties

Names and Identifiers

• N(^a)-Benzyloxycarbonyl-D-histidine
• Nalpha-Carbobenzoxy-D-histidine
• Nalpha-Cbz-D-Histidine
• Nα-Carbobenzoxy-D-histidine
• Nα-Cbz-D-histidine
• Nα-Z-D-histidine
• Z-D-His-OH
• (2R)-3-(1H-imidazol-5-yl)-2-(phenylmethoxycarbonylamino)propanoic acid
• HydrobroMic acid
• Nα-Benzyloxycarbonyl-D-histidine
• CBZ-D-histidine
• N(ALPHA)-CBZ-D-HISTIDINE
• Cbz-D-His-OH
• AK163645
• n-[(benzyloxy)carbonyl]-d-histidine
• WCOJOHPAKJFUDF-GFCCVEGCSA-N
• KM1095
• 7884AH
• AB02740
• ST50826109
• ST24050366
• N(ALPHA)-BENZYLOXYCARBONYL-D-HISTIDINE
• (R)-2-(benzyloxycarbonylamino)-3-(1H-imidazol-
• MFCD00067702
• Cbz-L-His-OH
• HY-W011488
• D-HISTIDINE,N-[(PHENYLMETHOXY)CARBONYL]-
• SCHEMBL24795018
• N( alpha )-Benzyloxycarbonyl-D-histidine
• AC-17160
• N
• DS-8288
• A835744
• AKOS025117412
• C2133
• 67424-93-5
• CS-W012204
• FD21700
• (R)-2-(benzyloxycarbonylamino)-3-(1H-imidazol-4-yl)propanoic acid
• (2R)-2-{[(BENZYLOXY)CARBONYL]AMINO}-3-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
• EN300-121309
• A-Carbobenzoxy-D-histidine
• DA-56353
• Nalpha-Cbz-D-histidine
• +Expand

• MDL： MFCD00067702
• InChIKey： WCOJOHPAKJFUDF-GFCCVEGCSA-N
• Inchi： 1S/C14H15N3O4/c18-13(19)12(6-11-7-15-9-16-11)17-14(20)21-8-10-4-2-1-3-5-10/h1-5,7,9,12H,6,8H2,(H,15,16)(H,17,20)(H,18,19)/t12-/m1/s1
• SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N([H])[C@@]([H])(C(=O)O[H])C([H])([H])C1=C([H])N=C([H])N1[H])=O
• BRN： 92342

Computed Properties

• Exact Mass: 289.10600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 289.10625597g/mol
• Heavy Atom Count: 21
• Complexity: 358
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 104

Experimental Properties

• LogP: 1.72270
• PSA: 104.31000
• Refractive Index: 24 ° (C=6, 6mol/L HCl)
• Boiling Point: 616.7±55.0 °C at 760 mmHg
• Melting Point: 161-163°C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 326.8±31.5 °C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Color/Form: White solid.
• Solubility: Slightly soluble in water.
• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters